Cas no 2445785-75-9 (1-(methoxymethyl)-2-oxabicyclo2.1.1hexan-4-amine hydrochloride)

• Product Name: 1-(methoxymethyl)-2-oxabicyclo2.1.1hexan-4-amine hydrochloride
• CAS No: 2445785-75-9
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD32691744
• CID: 5359558
• PubChem ID: 154853183
• Update Time: 2025-07-09

1-(methoxymethyl)-2-oxabicyclo2.1.1hexan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.1.1]hexan-4-amine, 1-(methoxymethyl)-, hydrochloride (1:1)
• 1-(methoxymethyl)-2-oxabicyclo2.1.1hexan-4-amine hydrochloride

• MDL： MFCD32691744
• Inchi： 1S/C7H13NO2.ClH/c1-9-5-7-2-6(8,3-7)4-10-7;/h2-5,8H2,1H3;1H
• InChI Key： PDQJLXYCABKCRG-UHFFFAOYSA-N
• SMILES： C(C12OCC(N)(C1)C2)OC.Cl

Additional information on 1-(methoxymethyl)-2-oxabicyclo2.1.1hexan-4-amine hydrochloride

Exploring the Potential of 1-(Methoxymethyl)-2-Oxabicyclo[2.1.1]Hexan-4-Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No 2445785-75-9, known as 1-(methoxymethyl)-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound, which belongs to the class of bicyclic amines, exhibits a combination of rigidity and flexibility that makes it an intriguing subject for both academic research and industrial development.

1-(Methoxymethyl)-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride is characterized by its bicyclic structure, which includes a six-membered ring fused with an oxygen atom (hence the "oxa" designation). The methoxymethyl group attached to the bicyclic system introduces additional functionality, enhancing its potential for use in various chemical reactions and applications. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of complex molecules with tailored properties.

One of the most promising areas of application for this compound is in drug delivery systems. The unique combination of rigidity and flexibility in its structure allows for controlled drug release mechanisms, making it a valuable component in the development of targeted therapies. Researchers have also explored its potential as a catalyst in asymmetric synthesis, where its chiral environment can facilitate the formation of enantiomerically enriched products.

In terms of synthesis, 1-(methoxymethyl)-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride can be prepared through a variety of methods, including ring-closing metathesis and other cycloaddition reactions. These methods not only highlight the versatility of the compound but also underscore its importance as a key intermediate in organic synthesis.

Recent advancements in computational chemistry have further elucidated the electronic properties of this compound, providing insights into its reactivity and stability under various conditions. Such studies are crucial for understanding its behavior in different chemical environments and for predicting its performance in practical applications.

Moreover, 1-(methoxymethyl)-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride has shown potential in materials science, particularly in the development of novel polymers and coatings. Its ability to form stable cross-linked networks makes it an attractive candidate for applications ranging from adhesives to high-performance composites.

In conclusion, 1-(methoxymethyl)-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride represents a fascinating example of how structural complexity can lead to functional diversity in chemical compounds. With ongoing research uncovering new applications and properties, this compound is poised to play an increasingly important role in both academic and industrial settings.